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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371

Application Notes and Protocols for UK-356618

For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-356618 is a potent and highly selective inhibitor of matrix metalloproteinase-3 (MMP-3),
also known as stromelysin-1.[1][2] With an IC50 value of 5.9 nM for MMP-3, it demonstrates
significant selectivity over other MMPs, making it a valuable tool for research into the
pathological roles of MMP-3 in various conditions, including arthritis and cancer.[1][2] These
application notes provide detailed information on the solubility of UK-356618 in common
laboratory solvents, protocols for its dissolution and storage, and an overview of the signaling
pathway it inhibits.

Physicochemical Properties

Property Value
Molecular Formula C34H43N304
Molecular Weight 557.72 g/mol
CAS Number 230961-08-7

Solubility Data
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The solubility of UK-356618 has been determined in various common laboratory solvents. The
data is summarized in the table below for easy comparison. It is important to note that solubility
can be affected by factors such as temperature, pH, and the purity of the compound and
solvent.

Concentration Concentration
Solvent Notes
(mM) (mg/mL)

A stock solution of 40
mg/mL has been used

) for in vivo
DMSO (Dimethyl

] >10 mM > 5.58 mg/mL formulations.[3]
Sulfoxide)

Commercially
available as a 10 mM

solution.[4]

Data not explicitly

found in searches, but

generally, compounds
Ethanol Insoluble Insoluble )

of this nature have low

solubility in ethanol

alone.

UK-356618 is not
soluble in aqueous
buffers like PBS. For
agqueous-based

PBS (Phosphate- assays, itis

Buffered Saline) insoluble insoluble recommended to first
dissolve the
compound in DMSO
and then dilute it into

the aqueous buffer.

Note: For most in vitro cell-based assays, it is crucial to keep the final concentration of DMSO
low (typically <0.1%) to avoid solvent-induced cytotoxicity.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of UK-356618 in DMSO.
Materials:

o UK-356618 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Procedure:

e Weighing the Compound: Carefully weigh out 1 mg of UK-356618 powder using an analytical
balance and place it into a sterile microcentrifuge tube. To minimize handling of small powder
guantities, it is advisable to use a larger mass if larger volumes of stock solution are
required.

o Calculating the Solvent Volume: To prepare a 10 mM stock solution from 1 mg of UK-356618
(MW = 557.72 g/mol ), the required volume of DMSO can be calculated as follows:

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
o Volume (pL) = (0.001 g / 557.72 g/mol ) / (0.010 mol/L) * 1,000,000 pL/L =179.3 pL

e Dissolving the Compound: Add the calculated volume (179.3 pL) of anhydrous DMSO to the
microcentrifuge tube containing the UK-356618 powder.

e Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes
until the powder is completely dissolved. Gentle warming in a water bath (37°C) for a few
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minutes can aid in dissolution if necessary. Visually inspect the solution to ensure there are
no undissolved particulates.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[4]

Experimental Workflow for a Cell-Based Assay

This workflow outlines the general steps for using the UK-356618 stock solution in a typical
cell-based experiment.
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A typical workflow for utilizing UK-356618 in cell-based experiments.
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Mechanism of Action and Signaling Pathway

UK-356618 exerts its inhibitory effect by targeting the catalytic domain of MMP-3. MMP-3 is a
key enzyme involved in the degradation of extracellular matrix (ECM) components and the
activation of other pro-MMPs. The expression of MMP-3 is upregulated by pro-inflammatory
cytokines such as Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-1beta (IL-1). These
cytokines activate intracellular signaling cascades, primarily the Nuclear Factor-kappa B (NF-
KB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which in turn promote the
transcription of the MMP-3 gene. By inhibiting MMP-3, UK-356618 blocks the downstream

effects of these inflammatory pathways on tissue remodeling.
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Signaling pathway showing the induction of MMP-3 and the point of inhibition by UK-356618.
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Stability and Storage

Proper storage of UK-356618 and its solutions is critical to maintain its activity.
e Solid Form: The solid powder form of UK-356618 should be stored at -20°C.

e DMSO Stock Solutions: As mentioned, aliquots of the DMSO stock solution should be stored
at -20°C for up to one month or at -80°C for up to six months.[4] It is recommended to avoid
repeated freeze-thaw cycles. Solutions are unstable and should be prepared fresh when
possible.[1]

Conclusion

UK-356618 is a potent and selective inhibitor of MMP-3, making it an indispensable tool for
studying the roles of this enzyme in health and disease. This document provides essential
information on its solubility, protocols for its use, and its mechanism of action to aid researchers
in their experimental design and execution. Adherence to the provided protocols for dissolution
and storage will ensure the integrity and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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